Cas no 2137458-36-5 (1-[(tert-butoxy)carbonyl]-4,6-dimethyl-2,3-dihydro-1H-indole-2-carboxylic acid)

• Product Name: 1-[(tert-butoxy)carbonyl]-4,6-dimethyl-2,3-dihydro-1H-indole-2-carboxylic acid
• CAS No: 2137458-36-5
• MF: C₁₆H₂₁NO₄
• MW: 291.34224486351
• CID: 5267642
• PubChem ID: 165799338
• Update Time: 2025-06-07

1-[(tert-butoxy)carbonyl]-4,6-dimethyl-2,3-dihydro-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2137458-36-5
• EN300-361452
• 1-[(tert-butoxy)carbonyl]-4,6-dimethyl-2,3-dihydro-1H-indole-2-carboxylic acid

• Inchi： 1S/C16H21NO4/c1-9-6-10(2)11-8-13(14(18)19)17(12(11)7-9)15(20)21-16(3,4)5/h6-7,13H,8H2,1-5H3,(H,18,19)
• InChI Key： YCFXWERLXWDAIL-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1C2C=C(C)C=C(C)C=2CC1C(=O)O)=O

Computed Properties

• Exact Mass: 291.14705815g/mol
• Monoisotopic Mass: 291.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-[(tert-butoxy)carbonyl]-4,6-dimethyl-2,3-dihydro-1H-indole-2-carboxylic acid

1-[(tert-butoxy)carbonyl]-4,6-dimethyl-2,3-dihydro-1H-indole-2-carboxylic acid: A Comprehensive Overview

1-[(tert-butoxy)carbonyl]-4,6-dimethyl-2,3-dihydro-1H-indole-2-carboxylic acid (CAS No. 2137458-36-5) is a versatile compound with significant potential in various fields of chemical and pharmaceutical research. This compound belongs to the class of indole derivatives, which are known for their diverse biological activities and applications in drug discovery. The tert-butoxycarbonyl (Boc) group in the molecule serves as a protecting group, facilitating its use in synthetic chemistry and enabling the preparation of complex molecules with high purity and yield.

The indole core of this compound is a fundamental structure found in many natural products and pharmaceuticals. Indoles are well-known for their involvement in various biological processes, including neurotransmission, hormone regulation, and cell signaling. The presence of the tert-butoxycarbonyl (Boc) group at the nitrogen atom of the indole ring provides a stable and reversible protection, making it an ideal intermediate for multistep synthesis.

The dimethyl substituents at positions 4 and 6 of the indole ring contribute to the compound's unique properties. These substituents enhance the lipophilicity and stability of the molecule, which can be crucial for its pharmacological activity. The dihydro nature of the indole ring further adds to its structural flexibility and reactivity, making it suitable for a wide range of chemical transformations.

Recent studies have highlighted the potential of 1-[(tert-butoxy)carbonyl]-4,6-dimethyl-2,3-dihydro-1H-indole-2-carboxylic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that indole derivatives with similar structures exhibit potent anti-inflammatory and anti-cancer properties. These findings suggest that this compound could serve as a valuable lead molecule for the development of new drugs targeting inflammatory diseases and cancer.

In addition to its therapeutic potential, 1-[(tert-butoxy)carbonyl]-4,6-dimethyl-2,3-dihydro-1H-indole-2-carboxylic acid has been explored for its use in materials science. The indole core can be functionalized to create polymers with unique optical and electronic properties. These materials have applications in areas such as organic electronics, photovoltaics, and sensors.

The synthesis of 1-[(tert-butoxy)carbonyl]-4,6-dimethyl-2,3-dihydro-1H-indole-2-carboxylic acid typically involves several steps. One common approach is to start with an appropriate indole derivative and introduce the tert-butoxycarbonyl (Boc) group using a Boc anhydride or Boc₂O reagent. The subsequent functionalization steps can include alkylations, acylations, and other transformations to introduce the desired substituents. The final step often involves deprotection to remove the Boc group, yielding the target compound.

The purity and quality of 1-[(tert-butoxy)carbonyl]-4,6-dimethyl-2,3-dihydro-1H-indole-2-carboxylic acid are critical for its use in research and development. High-purity standards are essential to ensure consistent results in biological assays and chemical reactions. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used to characterize this compound and verify its identity and purity.

In conclusion, 1-[(tert-butoxy)carbonyl]-4,6-dimethyl-2,3-dihydro-1H-indole-2-carboxylic acid (CAS No. 2137458-36-5) is a multifaceted compound with significant potential in both chemical research and pharmaceutical development. Its unique structure and properties make it a valuable tool for scientists working on drug discovery, materials science, and other related fields. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative solutions to pressing health challenges.